Cas no 5156-40-1 (Cyclohexyl nitrite)

• Product name: Cyclohexyl nitrite
• CAS No: 5156-40-1
• MF: C₆H₁₁NO₂
• MW: 129.15704
• CID: 362006
• PubChem ID: 545140

Cyclohexyl nitrite Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl nitrite
• Nitrous acid, cyclohexyl ester
• Cyclohexyl ester of nitrous acid
• DTXSID30337856
• 02XU02QRLX
• SCHEMBL2057544
• AKOS016004984
• NRCNZCLHYWKEDX-UHFFFAOYSA-N
• Q5198717
• nitrous acid cyclohexyl ester
• 5156-40-1
• UNII-02XU02QRLX

• MDL： MFCD12912715
• Inchi： InChI=1S/C6H11NO2/c8-7-9-6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： NRCNZCLHYWKEDX-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)ON=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic O-nitroso compounds